Cas no 82451-30-7 (2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)-)

• Product Name: 2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)-
• CAS No: 82451-30-7
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 690660
• PubChem ID: 6474295
• Update Time: 2025-04-19

2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-phenyl-1-(2,4,6-trihydroxyphenyl)-, (E)-
• 3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• (E)-3-Phenyl-1-(2,4,6-trihydroxy-phenyl)-propenone
• HY-N7515
• LMPK12120243
• 2;,4;,6;-TRIHYDROXYCHALCONE
• Q27149535
• BDBM50042976
• CHEBI:80484
• 246TRIHYDROXYCHALCONE
• 3-Phenyl-1-(2,4,6-trihydroxy-phenyl)-propenone
• 2'',4'',6''-trihydroxychalcone
• 82451-30-7
• (2E)-3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• DTXSID101343555
• BSPBio_001710
• 4197-97-1
• 2',4',6'-Trihydroxychalcone
• Spectrum5_001768
• CHEMBL129371
• MS-23608
• AKOS040760636
• Pinocembrin chalcone
• Pinocembrinchalcone
• CS-0131122
• NCGC00179067-01
• SCHEMBL675431
• E80735
• (E)-3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one

• Inchi： 1S/C15H12O4/c16-11-8-13(18)15(14(19)9-11)12(17)7-6-10-4-2-1-3-5-10/h1-9,16,18-19H/b7-6+
• InChI Key： LOYXTWZXLWHMBX-VOTSOKGWSA-N
• SMILES： OC1C=C(C=C(C=1C(/C=C/C1C=CC=CC=1)=O)O)O

Computed Properties

• Exact Mass: 256.07355886g/mol
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.8Ų